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Compound of Interest

Compound Name:
trans-2-Aminocyclopentanol

hydrochloride

Cat. No.: B153605 Get Quote

CAS Number: 68327-11-7 (for (1R,2R)-trans-isomer)

This technical guide provides an in-depth overview of trans-2-Aminocyclopentanol
hydrochloride, a pivotal chiral building block for researchers, scientists, and professionals in

drug development and fine chemical synthesis. This document outlines its chemical and

physical properties, safety information, a detailed experimental protocol for its synthesis, and its

primary applications in asymmetric synthesis.

Core Properties and Safety Data
trans-2-Aminocyclopentanol hydrochloride is a white to off-white crystalline solid. Its

hydrochloride form enhances water solubility and stability, making it a convenient reagent for

various synthetic applications. The (1R,2R) enantiomer is a common commercially available

form.

Physicochemical Data
The quantitative properties of (1R,2R)-trans-2-Aminocyclopentanol hydrochloride are

summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 68327-11-7 [1][2]

Molecular Formula
C₅H₁₁NO · HCl (or

C₅H₁₂ClNO)
[1][2]

Molecular Weight 137.61 g/mol [1][2]

Melting Point 191-196 °C (lit.) [1][3]

Boiling Point 220.9 °C at 760 mmHg [1]

Flash Point 87.4 °C [1]

Appearance
White to light yellow/orange

crystalline powder
[2][3]

Optical Rotation
[α]²⁰/D = -32 to -36° (c=1 in

H₂O)
[2]

Storage Temperature
2-8°C, under inert gas

(Nitrogen or Argon)
[1]

Safety and Handling
Based on available safety data sheets, trans-2-Aminocyclopentanol hydrochloride presents

moderate hazards.

Hazard Statement GHS Classification Precautionary Measures

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P317: IF

SWALLOWED: Get medical

help.

H315: Causes skin irritation Skin irritation (Category 2) Wear protective gloves.

H319: Causes serious eye

irritation
Eye irritation (Category 2A) Wear eye protection.
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Users should always consult the full Safety Data Sheet (SDS) before handling this chemical

and use appropriate personal protective equipment (PPE), including safety goggles and gloves,

in a well-ventilated area.[4][5]

Applications in Asymmetric Synthesis
The primary application of trans-2-Aminocyclopentanol hydrochloride is as a chiral building

block or precursor to chiral ligands in asymmetric synthesis.[2] Its defined stereochemistry

allows for the construction of complex, enantiomerically pure molecules, which is critical in the

pharmaceutical industry where the stereoisomer of a drug can determine its efficacy and safety.

The diagram below illustrates the logical workflow of utilizing a chiral building block in the

synthesis of a target molecule.

Starting Materials

Achiral or Prochiral
Substrate

Chemical Transformation
(e.g., Coupling, Cyclization)

trans-2-Aminocyclopentanol HCl
(Chiral Building Block)

Chiral Intermediate
(Stereochemistry controlled by Building Block)

Further Synthetic Steps
(Modification of scaffold)

Final Enantiomerically Pure
Target Molecule

Click to download full resolution via product page
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Caption: Role of a Chiral Building Block in Asymmetric Synthesis.

Experimental Protocols: Synthesis
An efficient and scalable method for producing highly enantioenriched trans-2-
aminocyclopentanol hydrochloride involves the catalytic asymmetric ring-opening of a

meso-epoxide. The following protocol is based on the practical method developed by Jacobsen

and co-workers.[6]

Multigram Synthesis of (1R,2R)-trans-2-
Aminocyclopentanol Hydrochloride
This procedure details the enantioselective addition of a carbamate nucleophile to

cyclopentene oxide, followed by deprotection to yield the final product.

The overall workflow is depicted below:

Step 1: Catalytic Ring-Opening

Step 2: Deprotection & Salt Formation

Cyclopentene Oxide
(meso-epoxide)

Reaction at controlled temperature
in appropriate solvent

Phenyl Carbamate
(Nucleophile)

Oligomeric (salen)Co-OTf Complex
(Chiral Catalyst)

1 mol%

Protected Amino Alcohol Intermediate
((1R,2R)-2-(phenoxycarbonylamino)cyclopentanol)

(1R,2R)-trans-2-Aminocyclopentanol HCl
(Final Product)

Base (e.g., NaOH)
followed by HCl

Recrystallization
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Caption: Experimental Workflow for the Synthesis of trans-2-Aminocyclopentanol HCl.

Materials and Reagents:

Cyclopentene oxide

Phenyl carbamate

Oligomeric (salen)Co–OTf catalyst

Anhydrous solvent (e.g., toluene or tert-butyl methyl ether)

Sodium hydroxide (NaOH) solution

Hydrochloric acid (HCl) solution

Standard laboratory glassware, inert atmosphere setup (Nitrogen or Argon)

Procedure:

Catalytic Ring-Opening:

To a flame-dried, round-bottom flask under an inert atmosphere, add the oligomeric

(salen)Co–OTf catalyst (1.0 mol%).

Add the appropriate anhydrous solvent, followed by phenyl carbamate (1.0 equivalent).

Cool the mixture to the optimized reaction temperature (e.g., 0 °C or room temperature, as

determined by the specific catalyst system).

Add cyclopentene oxide (1.2 equivalents) dropwise to the stirred solution.

Allow the reaction to proceed for the required time, monitoring its completion by a suitable

analytical method (e.g., TLC or GC).

Work-up and Deprotection:
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Upon completion, quench the reaction and remove the solvent under reduced pressure.

Dissolve the crude residue in a suitable solvent and add an aqueous solution of sodium

hydroxide to facilitate the basic deprotection of the carbamate group.

Stir the mixture vigorously until the deprotection is complete.

Isolation and Purification:

Perform an aqueous work-up to separate the crude amino alcohol. Extract the aqueous

layer with an organic solvent (e.g., dichloromethane).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in

vacuo.

Dissolve the crude trans-2-aminocyclopentanol in a minimal amount of a suitable solvent

(e.g., isopropanol) and acidify with a solution of HCl to form the hydrochloride salt.

Induce crystallization by cooling. Collect the resulting crystals by filtration, wash with a

cold solvent, and dry under vacuum to yield pure (1R,2R)-trans-2-Aminocyclopentanol
hydrochloride with high enantiomeric excess (>99% ee).[6]

This technical guide serves as a foundational resource for understanding and utilizing trans-2-
Aminocyclopentanol hydrochloride. For specific applications, further optimization of reaction

conditions may be necessary. Always refer to primary literature and safety documentation for

detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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